Methyl 2-[3-(6-nitro-1,3-benzodioxol-5-yl)prop-2-enoylamino]acetate

• IUPAC Name: methyl 2-[3-(6-nitro-1,3-benzodioxol-5-yl)prop-2-enoylamino]acetate
• InChI: InChI=1S/C13H12N2O7/c1-20-13(17)6-14-12(16)3-2-8-4-10-11(22-7-21-10)5-9(8)15(18)19/h2-5H,6-7H2,1H3,(H,14,16)
• InChI Key: FPYSMOUHESYIOQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNC(=O)C=CC1=CC2=C(C=C1[N+](=O)[O-])OCO2
• Molecular Formula: C13H12N2O7
• Molecular Weight: 308.24 g/mol

Description

The compound is a derivative of benzodioxole, which is a type of aromatic ether. It also contains a nitro group (-NO2), which is a functional group that often contributes to the reactivity of the molecule.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The benzodioxole component would contribute an aromatic ring to the structure, while the nitro group would add polarity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures often undergo reactions typical of aromatic ethers and nitro compounds. These might include electrophilic aromatic substitution or reduction of the nitro group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the nitro group could increase the compound’s reactivity.

Scientific Research Applications

Indole Derivatives and Alkaloids

Indoles are essential heterocyclic systems found in natural products and drugs. They serve as crucial building blocks in cell biology and exhibit diverse biological properties. The synthesis of indole derivatives has attracted interest due to their potential applications. .

Anti-Inflammatory and Analgesic Activities

Indole derivatives have been explored for their pharmacological potential. Among these, compounds like (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide and (S)-N-(benzo[d]thiazol-2-yl)-1-(4-nitrophenylsulfonyl)pyrrolidine-2-carboxamide have demonstrated anti-inflammatory and analgesic activities. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, some benzodioxole derivatives have shown anticancer activity.

Safety and Hazards

The safety and hazards associated with this compound would likely depend on factors such as its reactivity and the specific nature of its functional groups. Nitro compounds, for example, can be explosive under certain conditions.

Future Directions

Future research could involve further exploration of the compound’s properties and potential applications. This might include studying its reactivity, investigating its potential biological activity, or developing methods for its synthesis.